Cas no 2445-72-9 (Propanoic acid,2-methyl-, pentyl ester)

Propanoic acid,2-methyl-, pentyl ester Properties

Names and Identifiers

• Propanoic acid,2-methyl-, pentyl ester
• pentyl 2-methylpropanoate
• Amyl isobutyrate
• Amylisobutyrat
• EINECS 219-494-6
• Isobuttersaeure-amylester
• Isobutyric acid,pentyl ester
• Pentyl isobutyrate
• +Expand

• InChIKey： UYGGIIOLYXRSQY-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H18O2/c1-4-5-6-7-11-9(10)8(2)3/h8H,4-7H2,1-3H3
• SMILES： CCCCCOC(C(C)C)=O

Computed Properties

• Exact Mass: 158.13100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Monoisotopic Mass: 158.131
• Heavy Atom Count: 11
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• LogP: 2.37580
• PSA: 26.30000
• Refractive Index: 1.3864 (estimate)
• Boiling Point: 183.34°C (estimate)
• Melting Point: -73°C (estimate)
• Flash Point: 59.4 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.8809 (estimate)

Propanoic acid,2-methyl-, pentyl ester Security Information

Propanoic acid,2-methyl-, pentyl ester Customs Data

• HS CODE：2915900090
• Customs Data：

  China Customs Code:

  2915900090

  Overview:

  2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%